Cas no 947017-80-3 (5-Methyl-2-[2-(2-methyl-piperidin-1-yl)-ethoxy]-phenylamine)

• Product Name: 5-Methyl-2-[2-(2-methyl-piperidin-1-yl)-ethoxy]-phenylamine
• CAS No: 947017-80-3
• MF: C₁₅H₂₄N₂O
• MW: 248.363863945007
• CID: 1069432
• PubChem ID: 43818343
• Update Time: 2025-11-06

5-Methyl-2-[2-(2-methyl-piperidin-1-yl)-ethoxy]-phenylamine Chemical and Physical Properties

Names and Identifiers

• 5-Methyl-2-[2-(2-methyl-piperidin-1-yl)-ethoxy]-phenylamine
• 5-methyl-2-[2-(2-methylpiperidin-1-yl)ethoxy]aniline
• MFCD11051004
• AKOS000302397
• BS-51562
• AKOS024327932
• F73742
• 5-Methyl-2-(2-(2-methylpiperidin-1-yl)ethoxy)aniline
• 947017-80-3

• MDL： MFCD11051004
• Inchi： 1S/C15H24N2O/c1-12-6-7-15(14(16)11-12)18-10-9-17-8-4-3-5-13(17)2/h6-7,11,13H,3-5,8-10,16H2,1-2H3
• InChI Key： HRPDBBKHZCQZKW-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C)=CC=1N)CCN1CCCCC1C

Computed Properties

• Exact Mass: 248.189
• Monoisotopic Mass: 248.189
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.5A^2
• XLogP3: 2.9

5-Methyl-2-[2-(2-methyl-piperidin-1-yl)-ethoxy]-phenylamine Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Aminophenyl ethers

Additional information on 5-Methyl-2-[2-(2-methyl-piperidin-1-yl)-ethoxy]-phenylamine

Comprehensive Overview of 5-Methyl-2-[2-(2-methyl-piperidin-1-yl)-ethoxy]-phenylamine (CAS No. 947017-80-3)

5-Methyl-2-[2-(2-methyl-piperidin-1-yl)-ethoxy]-phenylamine, with the CAS number 947017-80-3, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound belongs to the class of phenylamine derivatives, which are known for their versatile applications in drug development and material science. The unique structural features of this molecule, including the methyl-piperidinyl and ethoxy-phenylamine moieties, make it a promising candidate for further exploration in therapeutic and industrial contexts.

In recent years, the demand for novel phenylamine-based compounds has surged, driven by their potential in addressing unmet medical needs. Researchers are particularly interested in the 5-Methyl-2-[2-(2-methyl-piperidin-1-yl)-ethoxy]-phenylamine due to its potential role in modulating biological pathways. The compound's CAS No. 947017-80-3 is frequently searched in academic databases and patent filings, reflecting its growing relevance in scientific circles. Its molecular structure suggests possible interactions with central nervous system (CNS) targets, though further studies are required to validate these hypotheses.

The synthesis of 5-Methyl-2-[2-(2-methyl-piperidin-1-yl)-ethoxy]-phenylamine involves multi-step organic reactions, often starting from readily available precursors. Key steps include the introduction of the methyl-piperidinyl group and the subsequent coupling with the ethoxy-phenylamine backbone. The compound's purity and stability are critical for its potential applications, and advanced analytical techniques such as HPLC and NMR spectroscopy are employed to ensure quality control. This meticulous approach aligns with the industry's focus on high-purity intermediates for drug development.

From a commercial perspective, CAS No. 947017-80-3 is often discussed in the context of custom synthesis and contract manufacturing. Companies specializing in fine chemicals and pharmaceutical intermediates are increasingly offering this compound to meet the needs of research institutions and biotech firms. The rise of precision medicine and targeted therapies has further amplified interest in such molecules, as they serve as building blocks for more complex drug candidates. Additionally, the compound's potential in material science, particularly in the development of functional polymers, is an area of active investigation.

Environmental and regulatory considerations are also paramount when working with 5-Methyl-2-[2-(2-methyl-piperidin-1-yl)-ethoxy]-phenylamine. While the compound is not classified as hazardous under current guidelines, proper handling and disposal protocols must be followed to ensure safety. The REACH and FDA frameworks provide guidelines for its use in research and industrial settings, emphasizing the importance of sustainable chemistry practices. This aligns with the broader trend of green chemistry, which seeks to minimize the environmental impact of chemical synthesis.

In conclusion, 5-Methyl-2-[2-(2-methyl-piperidin-1-yl)-ethoxy]-phenylamine (CAS No. 947017-80-3) represents a fascinating area of study with broad implications for pharmaceuticals and materials science. Its unique structure and potential applications make it a valuable subject for ongoing research. As the scientific community continues to explore its properties, this compound may pave the way for innovative solutions in healthcare and technology.